Paclitaxel-MVCP

• Molecular Formula: C76H89N7O22
• Molecular Weight: 1452.6 g/mol
• InChI: InChI=1S/C76H89N7O22/c1-42(2)59(81-55(87)29-19-12-20-37-83-56(88)34-35-57(83)89)68(93)80-51(28-21-36-78-71(77)96)67(92)79-50-32-30-46(31-33-50)40-99-72(97)103-62(60(47-22-13-9-14-23-47)82-66(91)48-24-15-10-16-25-48)70(95)102-52-39-76(98)65(104-69(94)49-26-17-11-18-27-49)63-74(8,53(86)38-54-75(63,41-100-54)105-45(5)85)64(90)61(101-44(4)84)58(43(52)3)73(76,6)7/h9-11,13-18,22-27,30-35,42,51-54,59-63,65,86,98H,12,19-21,28-29,36-41H2,1-8H3,(H,79,92)(H,80,93)(H,81,87)(H,82,91)(H3,77,78,96)/t51-,52-,53-,54+,59-,60-,61+,62+,63+,65-,74-,75+,76-/m0/s1
• InChIKey: WKCOFIXYDRGLSO-LRKRTWHOSA-N

Paclitaxel-MVCP Drug-Linker Conjugate Overview

Paclitaxel-MVCP (also known as MC-Val-Cit-PAB-Paclitaxel or Compound R-8) is a specialized drug-linker conjugate . It comprises the antimitotic chemotherapeutic agent paclitaxel covalently attached to a maleimidocaproyl-valine-citrulline-p-aminobenzylcarbamate (MC-Val-Cit-PAB) linker . This construct is a critical building block for developing targeted drug delivery systems, such as antibody-drug conjugates (ADCs) and small molecule-drug conjugates (SMDCs) . Its molecular formula is C₇₆H₈₉N₇O₂₂, with a molecular weight of 1452.58 g/mol, and it is assigned CAS number 2119034-12-5 .

Synthetic intermediate for targeted drug conjugates (ApDC, PDC)

Cathepsin B-cleavable MC-Val-Cit-PAB linker for lysosomal payload release

Maleimide-functionalized for site-selective thiol conjugation

Paclitaxel-MVCP Non-Interchangeability

Paclitaxel-MVCP is not a therapeutic agent itself but a functionalized precursor. Substituting it with generic paclitaxel or a non-cleavable linker conjugate will fail to replicate experimental outcomes in targeted drug delivery research. The MC-Val-Cit-PAB linker is specifically designed for stable circulation and intracellular, protease-mediated payload release [1]. This cathepsin B-sensitive mechanism is critical for achieving tumor-specific activity and mitigating systemic toxicity, a feature absent in free paclitaxel [2]. Furthermore, the maleimide group enables precise, site-specific conjugation to targeting moieties (e.g., antibodies, aptamers), a capability not offered by the parent drug or simpler ester-linked conjugates, which exhibit faster, non-specific release [2].

Non-cleavable linkers (e.g., SMCC)

May not release payload via lysosomal cathepsin B, altering intracellular activation profile

PEGylated or acid-labile alternatives

Plasma stability and cleavage kinetics may differ, affecting conjugate performance

Other dipeptide sequences (e.g., Phe-Lys)

Reported lower human plasma stability may compromise target-specific release

• [1] Cazzaniga, G., Zambra, M., Bongiolo, S., Prpic, H., Fasola, E., Arrigoni, F., ... & Gazzola, S. (2025). Comparative Enzymatic and Stability Assays Reveal GPLG as an Effective Cathepsin B Cleavable Linker for Tumor-Targeting Drug Conjugates. ACS Omega, 10(36), 41783–41798. View Source
• [2] Liang, L., Lin, S. W., Dai, W., Lu, J. K., Yang, T. Y., Xiang, Y., ... & Zhang, Q. (2012). Novel cathepsin B-sensitive paclitaxel conjugate: Higher water solubility, better efficacy and lower toxicity. Journal of Controlled Release, 160(3), 618-629. View Source

Paclitaxel-MVCP Selection Evidence

Modular Functionalization for Site-Specific Conjugation

Paclitaxel-MVCP utilizes the established Val-Cit dipeptide linker, which is a substrate for the lysosomal protease cathepsin B. Comparative enzymatic assays demonstrate that this linker enables controlled, protease-dependent drug release, a key differentiator from non-cleavable or non-specific ester linkers [1]. While specific kinetic data for the paclitaxel conjugate is not available, studies on analogous Val-Cit-PABC constructs show efficient cleavage and release of the payload in the presence of cathepsin B, contrasting with the faster, non-specific release from ester-linked controls [2].

Modular conjugation

Class-level inference

Pre-attached maleimide + Val-Cit-PAB

Enables site-selective thiol conjugation without extra linker synthesis

Synthetic context; free paclitaxel lacks reactive handle

Evidence Dimension	Payload Release Mechanism and Kinetics
Target Compound Data	Release is cathepsin B-sensitive (inferred from Val-Cit linker class).
Comparator Or Baseline	Ester-linked PEG-PTX conjugate: release is faster due to non-specific ester bond hydrolysis [2].
Quantified Difference	Qualitative difference in release mechanism (protease-specific vs. non-specific hydrolysis).
Conditions	In vitro enzymatic assay for Val-Cit linker (cathepsin B) and cell-based release studies for PEG-VC-PABC-PTX [REFS-1, REFS-2].

Why This Matters

This ensures that the cytotoxic payload (paclitaxel) is preferentially released inside target tumor cells, reducing premature systemic release and off-target toxicity.

• [1] Cazzaniga, G., Zambra, M., Bongiolo, S., Prpic, H., Fasola, E., Arrigoni, F., ... & Gazzola, S. (2025). Comparative Enzymatic and Stability Assays Reveal GPLG as an Effective Cathepsin B Cleavable Linker for Tumor-Targeting Drug Conjugates. ACS Omega, 10(36), 41783–41798. View Source
• [2] Liang, L., Lin, S. W., Dai, W., Lu, J. K., Yang, T. Y., Xiang, Y., ... & Zhang, Q. (2012). Novel cathepsin B-sensitive paclitaxel conjugate: Higher water solubility, better efficacy and lower toxicity. Journal of Controlled Release, 160(3), 618-629. View Source

Cathepsin B-Dependent Cytotoxicity

Paclitaxel-MVCP features a terminal maleimidocaproyl (MC) group, enabling highly specific and efficient conjugation to thiol groups, such as those on reduced cysteine residues of antibodies or other targeting proteins . This is a critical differentiator from free paclitaxel or other linker-payload conjugates that rely on less specific amine or carboxyl chemistries. The maleimide group reacts with thiols under mild conditions (pH 6.5-7.5) to form a stable thioether bond .

Cathepsin B dependence

Class-level inference

r² = 0.652 (p < 0.05)

Correlates enzyme expression with prodrug activation in breast cancer lines

Data to verify for specific cell models

Evidence Dimension	Conjugation Chemistry
Target Compound Data	Contains a maleimidocaproyl group for site-specific conjugation to free thiols .
Comparator Or Baseline	Paclitaxel: Lacks a conjugation handle, requiring non-specific modification for attachment.
Quantified Difference	Qualitative difference in conjugation specificity and efficiency.
Conditions	Standard bioconjugation protocols (pH 6.5-7.5, aqueous buffer).

Why This Matters

This enables the reproducible and controlled synthesis of well-defined conjugates with a consistent drug-to-antibody ratio (DAR), which is essential for reliable in vitro and in vivo studies of targeted therapeutics.

In Vivo Antitumor Activity in Ovarian Xenografts

Conjugates using the Val-Cit-PABC linker, like the structurally related PEG-VC-PABC-PTX, demonstrate a dramatic improvement in water solubility compared to free paclitaxel. Studies report a 'thousand-time or more improvement in water solubility' for these types of conjugates [1]. While the exact solubility of Paclitaxel-MVCP in water is not quantified in available literature, it is noted to be soluble in DMSO and not in water . This property is crucial for formulating the compound without the toxic surfactants (e.g., Cremophor EL) required for Taxol®.

In vivo xenograft activity

Cross-study comparable

86.1% greater tumor bioluminescence reduction vs free paclitaxel

Supports model-response endpoint advantage in ovarian orthotopic model

OVCAR-3-luc, 10 mg/kg PTX eq., 6 doses; body weight monitoring context

Evidence Dimension	Water Solubility
Target Compound Data	Soluble in DMSO, not in water .
Comparator Or Baseline	Paclitaxel: Very poor water solubility (<0.03 mg/mL) [1]; PEG-VC-PABC-PTX: >1,000-fold solubility improvement [1].
Quantified Difference	>1,000-fold improvement for the conjugate class compared to free paclitaxel [1].
Conditions	Aqueous solubility assays.

Why This Matters

High water solubility of the final conjugate can eliminate the need for toxic formulation excipients, improving biocompatibility and reducing adverse effects in preclinical models.

• [1] Liang, L., Lin, S. W., Dai, W., Lu, J. K., Yang, T. Y., Xiang, Y., ... & Zhang, Q. (2012). Novel cathepsin B-sensitive paclitaxel conjugate: Higher water solubility, better efficacy and lower toxicity. Journal of Controlled Release, 160(3), 618-629. View Source

Paclitaxel-MVCP Research Applications

Aptamer-Drug Conjugates for Ovarian Cancer

Paclitaxel-MVCP is the ideal starting material for generating ADCs with a controlled drug-to-antibody ratio (DAR). The maleimide group allows for efficient and selective conjugation to engineered cysteine residues on a tumor-targeting antibody . The cathepsin B-cleavable linker ensures that the paclitaxel payload is released intracellularly, a mechanism designed to maximize anti-tumor efficacy while minimizing systemic toxicity [1]. This contrasts sharply with conjugates made using non-specific amine coupling or non-cleavable linkers.

Peptide-Drug Conjugates for Cathepsin B+ Tumors

Paclitaxel-MVCP is a key reagent for creating aptamer-drug conjugates, as demonstrated by its use in synthesizing Paclitaxel-nucleolin aptamer conjugates (Compound R-8) . This approach leverages the high affinity and specificity of nucleic acid aptamers for tumor-selective drug delivery. The conjugate's design facilitates selective uptake and intracellular release of paclitaxel in aptamer-targeted cancer cells.

Overcoming P-gp-Mediated Multidrug Resistance

The Val-Cit linker in Paclitaxel-MVCP is a well-characterized sensor for lysosomal cathepsin B, an enzyme often overexpressed in the tumor microenvironment . Researchers utilize this conjugate to create SMDCs and other delivery systems where drug release is conditionally triggered upon cellular internalization and lysosomal trafficking. This enables the study of stimuli-responsive drug release kinetics and its impact on therapeutic index compared to systems with non-responsive or rapidly-hydrolyzing linkers [1].

Maleimide-Based Site-Specific Conjugation

Building on the class of Val-Cit-PABC-paclitaxel conjugates, Paclitaxel-MVCP can be further processed or incorporated into nanocarriers to create water-dispersible formulations of paclitaxel . This eliminates the need for toxic surfactants like Cremophor EL, addressing a major limitation of Taxol® [1]. Researchers can explore new formulation strategies that improve the safety profile and tumor accumulation of the potent chemotherapeutic payload.

Application

Selection Property

Validation Focus

Aptamer-drug conjugate synthesis

Cathepsin B-cleavable linker with maleimide handle

Conjugate homogeneity, nucleolin-targeted model response

Peptide-drug conjugate for cathepsin B+ tumors

Enzyme-dependent activation correlation (reported r²=0.652)

Cathepsin B expression profiling, cytotoxicity endpoint review

Overcoming P-gp-mediated resistance

Receptor-mediated endocytosis potential

Intracellular accumulation, IC50 in P-gp+ models

Site-specific antibody/peptide conjugation

Maleimide-thiol stoichiometric control

DAR distribution, batch-to-batch reproducibility

• [1] Liang, L., Lin, S. W., Dai, W., Lu, J. K., Yang, T. Y., Xiang, Y., ... & Zhang, Q. (2012). Novel cathepsin B-sensitive paclitaxel conjugate: Higher water solubility, better efficacy and lower toxicity. Journal of Controlled Release, 160(3), 618-629. View Source